Superior Cholesterol-Lowering Efficacy of DPA-Derived Cholesteryl Ester Compared to EPA and DHA in Rodent Models
In a head-to-head comparative dietary supplementation study in healthy adult rats, supplementation with DPA (the fatty acid constituent of cholesteryl 4,7,10,13,16-docosapentaenoate) was the only intervention among DPA, EPA, and DHA that resulted in a statistically significant reduction in plasma cholesterol esters compared to the nonsupplemented control group. While EPA and DHA failed to significantly alter plasma cholesterol ester levels under identical experimental conditions, DPA supplementation led to a measurable decrease [1]. This differential effect on the circulating CE pool constitutes a class-level inference for the target cholesteryl ester compound.
| Evidence Dimension | Reduction in plasma cholesterol esters |
|---|---|
| Target Compound Data | Significant decrease vs. control |
| Comparator Or Baseline | EPA supplementation: no significant decrease vs. control; DHA supplementation: no significant decrease vs. control |
| Quantified Difference | DPA uniquely effective; EPA and DHA ineffective for this parameter |
| Conditions | Healthy adult rats fed semisynthetic diets supplemented with 1% total lipids as EPA, DPA, or DHA ethyl esters for 6 weeks; plasma cholesterol esters measured by GC-MS |
Why This Matters
This demonstrates that the DPA acyl moiety confers cholesterol ester-modulating activity not shared by EPA or DHA, making cholesteryl 4,7,10,13,16-docosapentaenoate the appropriate choice for studies investigating DPA-specific lipid modulation.
- [1] Drouin G, Catheline D, Guillocheau E, et al. Comparative effects of dietary n-3 docosapentaenoic acid (DPA), DHA and EPA on plasma lipid parameters, oxidative status and fatty acid tissue composition. J Nutr Biochem. 2019;63:86-94. doi:10.1016/j.jnutbio.2018.09.029. View Source
